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Compound of Interest

Calmodulin-dependent protein
kinase Il (290-309)

Cat. No.: B13394396

Compound Name:

This document provides immediate safety and logistical information for the proper disposal of
Calmodulin-dependent protein kinase Il (290-309) (CaMKII (290-309)), a non-hazardous
peptide commonly used in research. The following procedures are designed to ensure the safe
and compliant disposal of this material in a laboratory setting.

Core Safety Information:

According to available Safety Data Sheets (SDS), Calmodulin-dependent protein kinase Il
(290-309) is classified as a non-hazardous substance or mixture[1]. However, it is crucial to
consider any additional hazards posed by solvents, buffers, or other reagents mixed with the
peptide during experimental procedures.

Quantitative Data Summary

For ease of reference, the key quantitative properties of CaMKIl (290-309) are summarized in
the table below.
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Property Value Source
Molecular Weight 2273.8 g/mol [21[3114]
Purity >95% (HPLC) [3]

ICso for CaMKII Inhibition 52 nM [31[5]
ICso for CaMKII-dependent

phosphodiesterase activity L1nM 3l
Solubility in Water 1 mg/ml [3]
Storage Temperature -20°C [4]

Disposal Protocols

The appropriate disposal method for CaMKII (290-309) waste depends on its physical state
(solid or liquid) and the nature of any associated chemical hazards.

Solid Waste Disposal (Lyophilized Powder and
Contaminated Labware)

e Segregation: Collect non-hazardous solid waste contaminated with CaMKII (290-309), such
as unused lyophilized powder, pipette tips, microfuge tubes, and gloves, in a designated
waste container.

o Containerization: Use a durable, leak-proof container, such as a designated laboratory waste
box or a sturdy cardboard box lined with a plastic bag[6][7].

e Labeling: Clearly label the container as "Non-hazardous laboratory waste".

» Final Disposal: Dispose of the sealed container in the regular solid waste stream, in
accordance with your institution's specific guidelines for non-hazardous lab waste[7].

Liquid Waste Disposal (Aqueous Solutions)

For aqueous solutions of CaMKII (290-309) that do not contain other hazardous chemicals:

» Neutralization: If the solution is acidic or basic, neutralize it to a pH between 5 and 9[8][9].
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» Drain Disposal: Following neutralization, the solution can typically be disposed of down the
sanitary sewer with copious amounts of water[9]. Always consult your local and institutional
regulations before drain disposal of any chemical waste.

Liquid Waste with Chemical Hazards

If the CaMKII (290-309) is dissolved in or mixed with hazardous solvents (e.g., organic
solvents, solutions containing heavy metals), the entire mixture must be treated as hazardous
waste.

Waste Segregation:

o Halogenated vs. Non-halogenated: Do not mix halogenated and non-halogenated organic
solvents]8].

o Acids and Bases: Keep acidic and basic waste streams separate[3].

» Containerization: Use appropriate, sealed, and clearly labeled hazardous waste containers
provided by your institution's Environmental Health and Safety (EHS) department.

o Labeling: The label must accurately reflect all chemical constituents of the waste.

o Storage and Pickup: Store the hazardous waste in a designated satellite accumulation area
until it is collected by EHS for proper disposal.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of CaMKI|
(290-309) waste.
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Start: CaMKIl (290-309) Waste Generated

Is the waste solid (powder, contaminated labware)?

Yes No
Collect in designated non-hazardous solid waste container. Is the waste liquid?
Dispose as regular laboratory solid waste. Does the liquid contain hazardous chemicals (solvents, heavy metals, etc.)?
No Yes
Aqueous solution without other hazards. Collect in a labeled hazardous waste container.
Neutralize pH to 5-9. Segregate based on chemical compatibility (e.g., halogenated vs. non-halogenated).
Dispose down sanitary sewer with copious water (check local regulations). Arrange for pickup by Environmental Health & Safety (EHS).

Click to download full resolution via product page
Caption: Disposal workflow for CaMKII (290-309) waste.

Disclaimer: The information provided is based on general laboratory safety principles and
available data. Researchers must always consult and adhere to the specific disposal guidelines
and regulations of their institution and local authorities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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